Cas no 66999-65-3 (5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide)

• Product Name: 5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
• CAS No: 66999-65-3
• MF: C₇H₅ClN₄O
• MW: 196.593799352646
• CID: 889386
• PubChem ID: 325191
• Update Time: 2025-04-19

5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
• 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
• DTXSID20315229
• 66999-65-3
• NSC293344
• NSC-293344

• Inchi： 1S/C7H5ClN4O/c8-4-2-1-3-5-10-11-7(6(9)13)12(4)5/h1-3H,(H2,9,13)
• InChI Key： YOUDBNHVWKGUEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NN=C(C(N)=O)N21

Computed Properties

• Exact Mass: 196.01535
• Monoisotopic Mass: 196.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• PSA: 73.28